Cas no 2624109-52-8 ((2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 2624109-52-8
• MF: C₆H₁₁ClFNO₂
• MW: 183.608444452286
• CID: 5846982
• PubChem ID: 67053313
• Update Time: 2025-06-08

(2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride
• 2624109-52-8
• SCHEMBL1493679
• EN300-20880029

• Inchi： 1S/C6H10FNO2.ClH/c1-8-3-4(7)2-5(8)6(9)10;/h4-5H,2-3H2,1H3,(H,9,10);1H/t4-,5-;/m0./s1
• InChI Key： JHFQMLQFQXIKGU-FHAQVOQBSA-N
• SMILES： Cl.F[C@@H]1CN(C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 183.0462344g/mol
• Monoisotopic Mass: 183.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride

Introduction to (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 2624109-52-8)

(2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2624109-52-8, belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique stereochemistry of this molecule, characterized by the (2S,4S) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The< strong>fluoro substituent at the 4-position of the pyrrolidine ring is a key feature that enhances the compound's metabolic stability and binding affinity to biological receptors. This modification is particularly important in drug design, as fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic profiles of molecules. The< strong>methyl group at the 1-position further contributes to the compound's structural complexity and potential for selective targeting.

(2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride has been extensively studied in recent years for its potential applications in the treatment of various diseases. One of the most promising areas of research involves its use as a precursor in the synthesis of novel bioactive molecules. The carboxylic acid moiety at the 2-position provides a versatile functional group that can be further modified through various chemical reactions, such as esterification or amidation, to produce more complex derivatives with enhanced biological activity.

Recent studies have highlighted the< strong>pharmacological potential of this compound in modulating neurological pathways. Research indicates that derivatives of pyrrolidine-based structures can interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative disorders. The< strong>fluoro substitution enhances the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development.

In addition to its neurological applications, (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride has shown promise in other therapeutic areas. For instance, preclinical studies have suggested that this compound may have anti-inflammatory properties by interacting with specific cytokine pathways. The< strong>stereochemical configuration of the molecule is critical in determining its efficacy and selectivity, ensuring minimal off-target effects.

The synthesis of< strong>(2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as chiral resolution and asymmetric catalysis, are employed to achieve the desired stereochemical purity. These techniques ensure that the final product maintains its biological activity and exhibits high enantiomeric excess.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This improved solubility is crucial for achieving optimal bioavailability and therapeutic efficacy. Additionally, the hydrochloride form provides stability under various storage conditions, ensuring consistent quality and performance.

Emerging research also explores the use of< strong>(2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride as an intermediate in the development of antiviral agents. The unique structural features of this molecule allow it to interact with viral proteases and polymerases, potentially inhibiting viral replication. Such applications are particularly relevant in light of ongoing global health challenges that necessitate innovative antiviral strategies.

The< strong>pharmaceutical industry continues to invest heavily in research aimed at uncovering new therapeutic applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are driving advancements in synthetic chemistry and drug discovery platforms. These collaborations aim to accelerate the translation of laboratory findings into clinical candidates with significant therapeutic value.

In conclusion, (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 2624109-52-8) is a versatile and promising compound with diverse applications in pharmaceutical research. Its unique stereochemistry, functional groups, and potential biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in addressing various medical challenges.